Cas no 392243-09-3 (methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate)

• Product Name: methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate
• CAS No: 392243-09-3
• MF: C₁₉H₂₆N₂O₅S₂
• MW: 426.550142765045
• CID: 5910451
• PubChem ID: 4606323
• Update Time: 2025-10-20

methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[[4-[(dipropylamino)sulfonyl]benzoyl]amino]-4,5-dihydro-, methyl ester
• methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate
• SR-01000424598-1
• methyl 4-[[4-(dipropylsulfamoyl)benzoyl]amino]-2,3-dihydrothiophene-5-carboxylate
• HMS1649K14
• SR-01000424598
• AKOS024575564
• F0326-0528
• 392243-09-3
• methyl 3-(4-(N,N-dipropylsulfamoyl)benzamido)-4,5-dihydrothiophene-2-carboxylate
• methyl 3-[4-(dipropylsulfamoyl)benzamido]-4,5-dihydrothiophene-2-carboxylate
• Oprea1_733644

• Inchi： 1S/C19H26N2O5S2/c1-4-11-21(12-5-2)28(24,25)15-8-6-14(7-9-15)18(22)20-16-10-13-27-17(16)19(23)26-3/h6-9H,4-5,10-13H2,1-3H3,(H,20,22)
• InChI Key： SBMOOOYIFUJPKN-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SCCC=1NC(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 426.12831428g/mol
• Monoisotopic Mass: 426.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate

Introduction to Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate (CAS No. 392243-09-3)

Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate

Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate

Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 392243-09-3, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its dipropylsulfamoyl and benzamido functional groups, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The chemical structure of Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate incorporates a thiophene ring system, which is known for its presence in various bioactive natural products and pharmaceuticals. The thiophene moiety is flanked by an amide group and a carboxylate ester, both of which are critical for the compound's reactivity and biological interactions. The presence of the dipropylsulfamoyl group further enhances the compound's potential by introducing sulfonamide functionality, which is widely recognized for its role in drug design and development.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their pharmacological properties. Among these, thiophene derivatives have shown considerable promise in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents. The structural complexity of Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate makes it an attractive candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dipropylsulfamoyl group into the benzamide moiety necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently.

The biological activity of Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate has been the subject of several preliminary studies. These investigations have revealed that the compound exhibits notable interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may inhibit certain enzymes implicated in inflammation and cancer progression. Such findings have prompted further research into its potential therapeutic applications.

The use of computational methods has also played a crucial role in understanding the pharmacological properties of Methyl 3-4-(dipropylsulfamoyl)benzamido-4,5-dihydrothiophene-2-carboxylate. Molecular docking studies have been employed to predict how this compound interacts with its target proteins at the molecular level. These studies provide valuable insights into the binding affinity and mode of action of the compound, which are essential for optimizing its pharmacological activity.

In addition to its potential therapeutic applications, Methyl 3-4-(dipropylsulfamoyl)